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Compound of Interest

Compound Name: 3-Furylacrolein

Cat. No.: B8718213

Get Quote

Document Control:

Scope: Laboratory and Industrial Chemical Waste Management

Target Audience: Researchers, EHS Officers, and Chemical Safety Managers[1]

Date Effective: February 2026[2]

Executive Summary
3-Furylacrolein (CAS 623-30-3) presents a dual-hazard profile: it is a corrosive solid capable

of causing severe skin burns (Category 1B) and an organic aldehyde susceptible to exothermic

polymerization or oxidation.[1] Unlike simple organic solvents, its furan moiety increases its

sensitivity to light and air, necessitating specific stabilization protocols prior to disposal.

Immediate Action Required:

Do NOT dispose of down the drain.

Do NOT mix with strong oxidizing agents or strong bases.
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Segregate as "Corrosive, Organic, Toxic."

Part 1: Chemical Identity & Hazard Characterization
Before initiating disposal, you must validate the material against the following profile to ensure

you are handling the correct substance.

Substance Identification
Parameter Specification

Chemical Name 3-(2-Furyl)acrolein; 3-(2-Furanyl)-2-propenal

CAS Number 623-30-3

Molecular Formula C₇H₆O₂

Physical State Solid (Crystalline), often tan or yellow

Melting Point ~51°C (124°F)

Flash Point ~99°C (211°F) - Combustible

Solubility
Soluble in ethanol, ether; slightly soluble in

water

Critical Hazard Profile (GHS)
H314: Causes severe skin burns and eye damage.[3][4]

H302+H312+H332: Harmful if swallowed, in contact with skin, or inhaled.[3]

Reactivity: The

-unsaturated aldehyde structure makes it a Michael acceptor. It can polymerize in the
presence of strong bases or mineral acids. The furan ring is susceptible to oxidation.

Part 2: Pre-Disposal Stabilization & Segregation
Scientific Rationale: Direct disposal of reactive aldehydes into bulk waste containers without

segregation can lead to "runaway" reactions in the waste drum.
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Stability Assessment
Before moving the container to waste storage, verify the state of the chemical:

Check for Polymerization: If the solid appears gummy or has formed a viscous liquid, it may

have partially polymerized. This does not change the disposal route (Incineration) but

requires the container to be vented if active off-gassing is suspected.

Check for Peroxides: Furan derivatives can form peroxides upon prolonged exposure to

air/light. If crystals are found around the cap, do not open. Contact EHS immediately for

remote opening or explosion-proof handling.[1]

Chemical Incompatibility Matrix
You must segregate 3-Furylacrolein from the following waste streams to prevent fire or toxic

gas evolution:

Incompatible Class Mechanism of Failure Consequence

Strong Oxidizers (e.g., Nitric

Acid, Peroxides)
Rapid oxidation of furan ring Fire / Explosion

Strong Bases (e.g., NaOH,

KOH)

Cannizzaro reaction / Aldol

condensation
Exothermic Heat Generation

Amines Schiff base formation Heat Generation

Part 3: Step-by-Step Disposal Protocol
This protocol assumes the generator is a Small Quantity Generator (SQG) or Large Quantity

Generator (LQG) operating under RCRA (USA) or equivalent international standards.[1]

Waste Classification (RCRA)
While 3-Furylacrolein is not explicitly P-listed or U-listed (unlike its analog Acrolein, P003), it

must be characterized by its properties:

Characteristic of Corrosivity: If in aqueous solution with pH
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2 or

12.5 (Code D002).

Characteristic of Toxicity: Due to oral/dermal toxicity (Code D000 - General Toxic, check local

state codes).

Ignitability: If in a flammable solvent formulation (Code D001).

Packaging and Labelling
Step 1: Container Selection

Solid Waste: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Glass is

acceptable but poses a breakage risk.

Liquid Waste (Solutions): Use an amber glass bottle or HDPE carboy. Note: Amber glass is

preferred to prevent light-induced degradation during storage.[1]

Step 2: Labelling Do not use generic labels like "Aldehyde Waste." Use the following format:

Primary Constituent: 3-Furylacrolein[1][2][5]

Hazards: Corrosive, Toxic[1][6]

The Disposal Workflow
The following diagram illustrates the decision logic for disposing of 3-Furylacrolein.
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Start: 3-Furylacrolein Waste

Assess Physical State

Pure Solid / Crystals Solution / Mixture

Check for Peroxides/Crystals
(Furan Risk)

Check pH / Solvent Type

Safe to Open?

Segregate from Oxidizers & BasesSTOP: Contact EHS
(Explosion Risk)

No (Crystals on cap) Yes

Pack in HDPE/Glass Jar
Label: 'Toxic Solid, Corrosive'

If Solid

Pack in Amber Bottle
Label: 'Flammable/Toxic Liquid'

If Liquid

Satellite Accumulation Area
(Cool, Dark, Ventilated)

Final Fate: Chemical Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for the safe segregation and packaging of 3-Furylacrolein waste.
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Part 4: Emergency Procedures (Spill Response)
In the event of a spill outside of a fume hood:

Evacuate: The dust/vapor is a severe respiratory irritant.

PPE: Wear Nitrile gloves (double gloved recommended), safety goggles, and a lab coat. If

dust is present, N95 or P100 respiratory protection is required.

Neutralization (Small Spills):

Do not use water initially (spreads the chemical).

Cover with a non-combustible absorbent (Vermiculite or Sand).

Scoop into a disposal container.

Clean the surface with a mild soap solution (avoid strong bleach/oxidizers which may react

with residues).

Part 5: Final Fate (Incineration)
The only acceptable final disposal method for 3-Furylacrolein is High-Temperature

Incineration.[1]

Mechanism: The chemical incinerator operates with an afterburner and scrubber. This

ensures the complete destruction of the furan ring and the aldehyde group, converting them

into CO₂ and H₂O.

Prohibition: Never landfill organic aldehydes; they can leach into groundwater and are toxic

to aquatic life.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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